Cas no 17867-69-5 (2-{[(hexyloxy)carbonyl]oxy}benzoic acid)
17867-69-5 structure
Product Name:2-{[(hexyloxy)carbonyl]oxy}benzoic acid
CAS No:17867-69-5
MF:C14H18O5
MW:266.289724826813
CID:1372494
PubChem ID:28816
Update Time:2025-04-20
2-{[(hexyloxy)carbonyl]oxy}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(hexyloxy)carbonyl]oxy}benzoic acid
- 2-[[(Hexyloxy)carbonyl]oxy]benzoic acid
- 2-hexoxycarbonyloxybenzoic acid
- SKF-26070
- o-Carboxyphenyl carbonic acid hexyl ester
- n-Hexyl-O-carboxyphenylcarbonate
- Benzoic acid, o-hexyloxycarbonyloxy-
- BENZOIC ACID, 2-(((HEXYLOXY)CARBONYL)OXY)-
- 2-((Hexyloxy)carbonyloxy)benzoic acid
- 17867-69-5
- Q27292215
- CARBONIC ACID, HEXYL ESTER, ESTER with SALICYLIC ACID
- W2L17X38BA
- UNII-W2L17X38BA
- SALICYLIC ACID, HEXYL CARBONATE
- BRN 2944262
- Salicylic acid, hexylcarbonate deriv.
- Benzoic acid, 2-((hexyloxy)carbonyloxy)-
- SKF 26070
- DTXSID10170521
-
- Inchi: 1S/C14H18O5/c1-2-3-4-7-10-18-14(17)19-12-9-6-5-8-11(12)13(15)16/h5-6,8-9H,2-4,7,10H2,1H3,(H,15,16)
- InChI Key: XSIAKDCMDYUKNA-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1C=CC=CC=1C(=O)O)CCCCCC
Computed Properties
- Exact Mass: 266.11544
- Monoisotopic Mass: 266.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
2-{[(hexyloxy)carbonyl]oxy}benzoic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
17867-69-5 (2-{[(hexyloxy)carbonyl]oxy}benzoic acid) Related Products
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